Cas no 1805074-56-9 (3-Methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1805074-56-9
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4813017
• Update Time: 2025-08-02

3-Methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H7F6NO4/c1-20-7-4(2-6(18)19)5(21-10(14,15)16)3-17-8(7)9(11,12)13/h3H,2H2,1H3,(H,18,19)
• InChI Key： CDJAXWCACQUPRQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)OC(F)(F)F)CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on 3-Methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetic acid

3-Methoxy-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Acetic Acid: A Comprehensive Overview

3-Methoxy-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Acetic Acid, also known by its CAS registry number CAS No. 1805074-56-9, is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile applications.

The structure of this compound is characterized by a pyridine ring substituted with three distinct groups: a methoxy group at position 3, a trifluoromethoxy group at position 5, and a trifluoromethyl group at position 2. The presence of these substituents significantly influences the electronic properties of the molecule, making it highly reactive in certain chemical environments. The acetic acid group attached at position 4 further enhances the compound's functional versatility, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in modern drug discovery. The trifluoromethyl and trifluoromethoxy groups are known to improve the lipophilicity and metabolic stability of molecules, which are critical factors in determining their pharmacokinetic profiles. These properties make 3-Methoxy-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Acetic Acid an attractive candidate for developing drugs targeting various therapeutic areas, such as oncology, infectious diseases, and inflammation.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The key steps typically include the formation of the pyridine ring, followed by selective substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The biological activity of 3-Methoxy-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Acetic Acid has been extensively studied in vitro and in vivo models. Research findings indicate that this compound exhibits potent inhibitory effects on several enzymes and receptors associated with disease pathways. For instance, it has shown promising results as an inhibitor of kinase enzymes, which are often overexpressed in cancer cells.

In addition to its pharmacological applications, this compound also finds utility in agrochemicals. Its ability to act as a herbicide or insecticide has been explored in recent studies, with encouraging results suggesting its potential as a safer and more effective alternative to conventional pesticides.

The unique combination of electronic effects and steric hindrance introduced by the substituents on the pyridine ring makes this compound an excellent building block for further chemical modifications. Researchers are actively exploring its use as an intermediate in the synthesis of more complex molecules with enhanced biological activities.

In conclusion, 3-Methoxy-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Acetic Acid represents a cutting-edge example of how modern organic chemistry can design molecules with tailored properties for diverse applications. With ongoing research uncovering new insights into its synthesis, biological activity, and potential uses, this compound is poised to play a significant role in advancing both pharmaceutical and agrochemical industries.